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Compound of Interest

Compound Name: Aluminum nitrate

Cat. No.: B085435

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the properties, synthesis, and
thermal behavior of aluminum nitrate in its common hydrated form (nonahydrate) versus its
anhydrous form. This document is intended to serve as a detailed resource, incorporating
guantitative data, experimental methodologies, and process visualizations to support research
and development activities.

Core Properties: A Comparative Analysis

Aluminum nitrate is a salt of aluminum and nitric acid that exists most commonly as a
crystalline hydrate, specifically aluminum nitrate nonahydrate (Al(NOs)3-9H20).[1][2] The
anhydrous form, Al(NOs)s, is less common as it is difficult to obtain; the hydrated salt tends to
decompose upon heating rather than simply losing its water of crystallization.[1] Both forms are
white, crystalline solids and are highly soluble in water.[3]

Physical and Chemical Data

The fundamental properties of the anhydrous and nonahydrate forms of aluminum nitrate are
summarized below for direct comparison.

Table 1: Physical and Chemical Properties
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Property

Aluminum Nitrate
Anhydrous

Aluminum Nitrate
Nonahydrate

Chemical Formula

AI(NOs3)s

Al(NO3)3-9H20

Molar Mass 212.996 g/mol [1][4] 375.134 g/mol [1][4]

White hygroscopic White, deliquescent crystalline
Appearance ]

crystals/powder[1][3] solid[1][3]
Odor Odorless|[3] Odorless when fresh[1]
Density Not readily available 1.72 g/cm3[1][3][4]
Melting Point 66 °C (151 °F)[1][2][4] 73.9 °C (165 °F)[1][2][4]

N ) 150 °C (302 °F), Decomposes upon heating[2]

Boiling Point

decomposes|[3][4]

[3]141[5]

Table 2: Solubility Data

Solubility of Anhydrous (

Solubility of Nonahydrate (

Solvent
g/100 mL) g/100 mL)
60.0 @ 0 °C[1][2]73.9 @ 20

Water @ (2] @ 67.3 @ unspecified temp.[1][2]
°C[1][2]160 @ 100 °C[1][2]

Methanol 14.45[1][2] 14.45[6]

Ethanol 8.63[1][2] 8.63[6]

Ethylene Glycol 18.32[1][2] 18.32[6]

Acetone Soluble[7] Soluble[8]

Key Chemical Processes & Relationships

The relationship between the hydrated and anhydrous forms is primarily defined by the

presence of water of crystallization, which significantly impacts thermal stability.
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Figure 1: Relationship between hydrated and anhydrous aluminum nitrate.

Thermal Decomposition Pathway

The thermal decomposition of aluminum nitrate nonahydrate is a multi-stage process. It does
not cleanly dehydrate to the anhydrous salt but instead undergoes a series of overlapping
dehydration and hydrolytic decomposition steps, ultimately yielding amorphous alumina.[9] The
process begins at temperatures between 150-200 °C, producing aluminum oxide, nitrogen
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dioxide, and oxygen.[1] Gaseous products identified during decomposition include H20, HNOs3,
NOz, NO, and N20.[10]
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Thermal Decomposition of Al(NO3)3-9H20

AI(NO3)3-9H20 Heat (~74°C - 150°C Stage 1: Partial Dehydration
(Solid) (Melting & Initial H20 loss)

Gaseous Products:
H20, NO2z, O2

. x

Stage 2: Hydrolytic Decomposition
(Further dehydration & loss of NOs~ groups)

Final Product:
Amorphous Al203
(Solid)
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Synthesis Workflow: AI(OH)3s + HNO3

1. Add AI(OH)s powder to
Nitric Acid Solution

2. Heat gently (~70°C) with stirring
until fully dissolved

3. Filter the warm solution
to remove impurities

4. Cool the clear filtrate
to induce crystallization

5. Isolate AI(NO3)3-9H20 crystals
via vacuum filtration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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